11(Z),14(Z)-Eicosadienoyl chloride

• Molecular Formula: C20H35ClO
• Molecular Weight: 326.9 g/mol
• InChI: InChI=1S/C20H35ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10H,2-5,8,11-19H2,1H3/b7-6-,10-9-
• InChIKey: KMZUNTCKMIEYHF-HZJYTTRNSA-N

11(Z),14(Z)-Eicosadienoyl Chloride: Procurement & Differentiation Guide for Omega‑6 C20:2 Acyl Chloride

11(Z),14(Z)-Eicosadienoyl chloride (CAS 150989-05-2) is a specialized C20:2 ω‑6 fatty acyl chloride, formally derived from 11(Z),14(Z)-eicosadienoic acid [1]. As a reactive acid chloride, it is primarily employed as a versatile intermediate for the synthesis of lipid conjugates, surfactants, and bioactive molecules where precise stereochemistry and chain length are critical [2]. Its molecular formula is C₂₀H₃₅ClO, with a molecular weight of 326.94 g/mol [1].

Reactive acyl chloride for efficient amine/alcohol conjugation

Defined C20:2 ω-6 chain controls conjugate biophysical properties

High-purity intermediate for reproducible lipid synthesis

• [1] PubChem. (n.d.). 11(Z),14(Z)-Eicosadienoyl chloride. View Source
• [2] Kuujia.com. (n.d.). Cas no 150989-05-2 (11,14-Eicosadienoyl chloride, (Z,Z)-). View Source

Why Generic C18 or Saturated Acyl Chlorides Cannot Substitute for 11(Z),14(Z)-Eicosadienoyl Chloride

Substituting 11(Z),14(Z)-Eicosadienoyl chloride with a generic long-chain acyl chloride (e.g., C18 or saturated C20) or even the parent carboxylic acid is not scientifically equivalent. The acyl chloride functional group provides markedly higher reactivity than the acid for acylation reactions, enabling efficient conjugation [1]. More critically, the specific C20:2 ω‑6 di‑unsaturated chain dictates the biophysical and structural properties of the resulting conjugate, including membrane miscibility and phase behavior, which cannot be replicated by monounsaturated (e.g., 20:1) or saturated (e.g., 20:0) analogs [2].

Parent acid vs. acyl chloride

The free acid requires activation, reducing synthetic efficiency compared to the reactive acyl chloride.

Chain length and unsaturation mismatch

Shorter (C18) or more unsaturated (C20:4) chains may shift hydrophobicity and oxidative stability, altering conjugate properties.

Monounsaturated or saturated chain replacement

C20:1 or C20:0 chains may not maintain the liquid-expanded monolayer state, potentially disrupting membrane miscibility.

• [1] BOC Sciences. (2024). What are Lipid-Drug Conjugates (LDCs)? View Source
• [2] Ali, S., Brockman, H. L., & Brown, R. E. (1991). Structural determinants of miscibility in surface films of galactosylceramide and phosphatidylcholine: effect of unsaturation in the galactosylceramide acyl chain. Biochemistry, 30(47), 11198–11205. View Source

Quantitative Evidence: How 11(Z),14(Z)-Eicosadienoyl Chloride Differentiates from Analogs

Biophysical Evidence: C20:2 Di‑Unsaturation Dictates Liquid‑Expanded Monolayer Behavior

In a comparative Langmuir monolayer study, galactosylceramides (GalCer) synthesized with homogeneous acyl chains were characterized. While monounsaturated chains (e.g., 20:1Δ11) displayed a liquid-expanded to condensed phase transition at 10–15°C, introducing a second cis double bond—as in 18:2Δ9,12, analogous to the 20:2 chain in 11(Z),14(Z)-Eicosadienoyl chloride—abolished this transition entirely. The di‑unsaturated GalCer remained in a liquid-expanded state across the entire 10–30°C range, accompanied by increased compressibility and larger molecular area [1]. This behavior is a direct consequence of the acyl chain's unsaturation and chain length, and it is class‑transferable to conjugates prepared with 11(Z),14(Z)-Eicosadienoyl chloride.

Monolayer Phase Behavior

Class-level

Liquid-expanded only (10–30°C) vs. monounsaturated analog: phase transition at 10–15°C

Di-unsaturation supports fluid monolayer design

Class-transferable to conjugates; verify experimentally

Evidence Dimension	Monolayer phase behavior (liquid-expanded vs. condensed)
Target Compound Data	Liquid-expanded only (10–30°C)
Comparator Or Baseline	Monounsaturated analog (e.g., 20:1Δ11 GalCer)
Quantified Difference	Phase transition absent in target analog; present in comparator (10–15°C)
Conditions	Langmuir film balance at argon-buffered saline interface, 10–30°C [1]

Why This Matters

Procurement of 11(Z),14(Z)-Eicosadienoyl chloride is essential for researchers requiring lipid conjugates with a fluid, liquid‑expanded interfacial state, which directly impacts membrane protein interactions and lipid mixing behavior.

• [1] Ali, S., Smaby, J. M., & Brown, R. E. (1994). Galactosylceramides with homogeneous acyl chains: the effect of acyl structure on intermolecular interactions occuring at the argon/buffered saline interface. Thin Solid Films, 244(1–2), 860–864. View Source

Physicochemical Differentiator: Unique C20:2 ω‑6 Chain Confers Distinct Hydrophobicity and Reactivity Profile

11(Z),14(Z)-Eicosadienoyl chloride (C20H35ClO, MW 326.94) is structurally distinct from commonly used alternatives. Compared to arachidonoyl chloride (C20:4, MW 318.49), it has fewer double bonds, resulting in higher chemical stability and less susceptibility to oxidation. Compared to oleoyl chloride (C18:1, MW 300.95), it possesses a longer acyl chain and an additional double bond, which alters the hydrophobic volume and packing parameters of any resulting conjugate [1]. These differences in molecular weight, chain length, and unsaturation directly influence reaction kinetics, solubility, and the biophysical properties of the final product.

Physicochemical Profile

Class-level

MW 326.94, 2 double bonds (oleoyl: MW 300.95, 1 db; arachidonoyl: MW 318.49, 4 db)

Enables control of conjugate hydrophobicity and oxidative stability

Class-level inference; confirm in target conjugate

Evidence Dimension	Molecular weight and unsaturation index
Target Compound Data	MW 326.94; 2 double bonds
Comparator Or Baseline	Oleoyl chloride: MW 300.95, 1 double bond; Arachidonoyl chloride: MW 318.49, 4 double bonds
Quantified Difference	ΔMW = +26.0 vs. Oleoyl; ΔMW = +8.5 vs. Arachidonoyl; Δ Double Bonds = +1 vs. Oleoyl, -2 vs. Arachidonoyl
Conditions	Calculated from molecular formula [1]

Why This Matters

For procurement, selecting 11(Z),14(Z)-Eicosadienoyl chloride over C18:1 or C20:4 analogs is a precise choice for controlling conjugate hydrophobicity and oxidative stability, critical for reproducible biological assays.

• [1] PubChem. (n.d.). 11(Z),14(Z)-Eicosadienoyl chloride. View Source

Reactivity Advantage: Enhanced Acylation Efficiency Compared to Parent Carboxylic Acid

As a class, acyl chlorides are significantly more reactive towards nucleophiles than their corresponding carboxylic acids. To form lipid-drug conjugates, fatty acids are routinely converted to acyl chlorides to increase reactivity and enable efficient acylation under mild conditions [1]. Therefore, 11(Z),14(Z)-Eicosadienoyl chloride is the preferred starting material over 11(Z),14(Z)-eicosadienoic acid for any conjugation chemistry involving amines or alcohols, ensuring higher yields and fewer side reactions.

Acylation Reactivity

Class-level

Acyl chloride >> carboxylic acid for amine/alcohol conjugation

Acyl chloride enables efficient conjugation under mild conditions

Class-level; yields depend on substrate

Evidence Dimension	Acylation reactivity
Target Compound Data	High (acyl chloride)
Comparator Or Baseline	11(Z),14(Z)-eicosadienoic acid
Quantified Difference	Acyl chlorides are among the most reactive carboxylic acid derivatives, reacting readily with nucleophiles at room temperature, whereas the parent acid typically requires activation or harsher conditions.
Conditions	Standard organic synthesis conditions [1]

Why This Matters

For laboratories synthesizing complex lipids or conjugates, procuring the acyl chloride directly saves synthetic steps and improves overall efficiency compared to starting with the free acid.

• [1] BOC Sciences. (2024). What are Lipid-Drug Conjugates (LDCs)? View Source

High‑Value Application Scenarios for 11(Z),14(Z)-Eicosadienoyl Chloride Based on Quantitative Differentiation

Synthesis of Defined Lipid Conjugates for Membrane Biophysics Studies

Researchers investigating the role of acyl chain unsaturation on lipid mixing and membrane protein function require chain‑pure lipids. 11(Z),14(Z)-Eicosadienoyl chloride enables the synthesis of galactosylceramides (GalCer) or phosphatidylcholines with a defined C20:2 ω‑6 chain. As demonstrated, this specific chain length and di‑unsaturation profile dictates a liquid‑expanded monolayer state, a property not achievable with monounsaturated (C20:1) or saturated (C20:0) analogs [1]. This compound is essential for creating model membrane systems where fluidity and miscibility must be precisely controlled.

Preparation of Lipid‑Drug Conjugates (LDCs) with Optimized Pharmacokinetic Profiles

In the development of lipid‑drug conjugates, the acyl chain length and unsaturation directly influence the conjugate's lipophilicity, membrane permeability, and metabolic stability. 11(Z),14(Z)-Eicosadienoyl chloride offers a unique combination of a C20 chain with two cis double bonds, providing a distinct hydrophobicity profile (MW 326.94) compared to shorter (C18) or more highly unsaturated (C20:4) alternatives [2]. Its use as an acylating agent allows for the precise tuning of a drug's physicochemical properties, which is critical for optimizing absorption and distribution [3].

Calibration Standards for Fatty Acyl Chloride Analytical Methods

Due to its well‑defined structure and availability as a high‑purity standard, 11(Z),14(Z)-Eicosadienoyl chloride is used as a reference material in chromatographic and mass spectrometric analysis of complex lipid mixtures. Its distinct molecular weight (326.94 g/mol) and unique retention time compared to other acyl chlorides (e.g., arachidonoyl chloride, MW 318.49) make it a valuable calibrant for quantifying C20:2 fatty acid derivatives in biological samples [2].

Application

Selection Property

Validation Focus

Membrane biophysics lipid synthesis

Defined C20:2 ω-6 chain; liquid-expanded monolayer behavior

Monolayer phase behavior and membrane miscibility

Lipid-drug conjugate research

Distinct hydrophobicity (MW 326.94) and controlled unsaturation

Physicochemical profiling and oxidative stability

Analytical reference standard

High purity, distinct molecular weight, and retention time

Chromatographic and MS quantification of C20:2 derivatives

• [1] Ali, S., Brockman, H. L., & Brown, R. E. (1991). Structural determinants of miscibility in surface films of galactosylceramide and phosphatidylcholine: effect of unsaturation in the galactosylceramide acyl chain. Biochemistry, 30(47), 11198–11205. View Source
• [2] PubChem. (n.d.). 11(Z),14(Z)-Eicosadienoyl chloride. View Source
• [3] BOC Sciences. (2024). What are Lipid-Drug Conjugates (LDCs)? View Source